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Compound of Interest

Compound Name: Methoxyphenamine hydrochloride

Cat. No.: B3395912

Mechanism of Action

Methoxyphenamine hydrochloride is a sympathomimetic amine that functions as a -
adrenergic receptor agonist.[1][2] Its primary mechanism of action involves stimulating the
release of norepinephrine, a key neurotransmitter in the sympathetic nervous system.[3][4] This
release leads to the activation of both alpha and beta-adrenergic receptors, triggering
physiological responses that include bronchodilation and vasoconstriction.[3][4] The
bronchodilatory effects are specifically mediated by the binding of the compound to beta-2
adrenergic receptors in the smooth muscles of the bronchi, leading to muscle relaxation and
improved airflow.[3][4] Its decongestant properties arise from its action on alpha-adrenergic
receptors in the nasal mucosa, causing vasoconstriction and reduced nasal congestion.[3][4]

Signaling Pathway for Bronchodilation

The activation of B2-adrenergic receptors by Methoxyphenamine hydrochloride initiates a
downstream signaling cascade within bronchial smooth muscle cells, leading to muscle

relaxation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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